5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide

Specification

• Molecular Formula: C20H12ClN5O3S2
• Molecular Weight: 469.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]-1,2-oxazole-3-carboxamide
• Standard InChI: InChI=1S/C20H12ClN5O3S2/c1-10-16(19-23-17(26-29-19)15-3-2-8-30-15)31-20(22-10)24-18(27)13-9-14(28-25-13)11-4-6-12(21)7-5-11/h2-9H,1H3,(H,22,24,27)
• Standard InChI Key: TUOUGYXAARRUSC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=NOC(=C2)C3=CC=C(C=C3)Cl)C4=NC(=NO4)C5=CC=CS5

Introduction

The compound 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide is a complex organic molecule featuring multiple heterocyclic rings, including thiazole, oxadiazole, and oxazole moieties. This compound is notable for its unique molecular structure and potential biological activities.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves multi-step reactions that require careful selection of precursors and conditions. Although specific synthesis protocols for this compound are not detailed in available literature, compounds with similar structures often involve reactions such as condensation, cyclization, and substitution reactions.

Biological Activities

While specific biological activities of 5-(4-chlorophenyl)-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]-1,2-oxazole-3-carboxamide are not extensively documented, compounds with similar structures have shown potential antimicrobial, antifungal, and anticancer properties. The mechanism of action likely involves interactions with specific enzymes or receptors.

Potential Applications

Given its complex structure and potential biological activities, this compound could have applications in medicinal chemistry, particularly in the development of new therapeutic agents. Further research is needed to fully explore its potential therapeutic uses.